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Compound of Interest

Compound Name: 3-Hydroxy-1-methylpiperidine

Cat. No.: B1294512 Get Quote

N-methyl-3-piperidinol, with the molecular formula C₆H₁₃NO and a molecular weight of 115.17

g/mol , is a substituted piperidine derivative.[1] Its structure incorporates a saturated six-

membered nitrogen-containing ring, a tertiary amine (N-methyl), and a secondary alcohol. This

combination of functional groups makes it a versatile intermediate in the synthesis of more

complex molecules, particularly active pharmaceutical ingredients (APIs). The unambiguous

confirmation of its structure is the foundational step in any research or development workflow, a

task for which spectroscopic methods are indispensable.

This guide will dissect the Infrared (IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), and

Mass Spectrometry (MS) data of N-methyl-3-piperidinol, providing not only the data itself but

also the rationale for its interpretation.

Core Structure and Spectroscopic Implications
To logically interpret the spectroscopic data, we must first visualize the molecule's structure and

identify its distinct chemical environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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